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Cat. No.: B075768 Get Quote

Technical Support Center: Urinary 5-HIAA
Measurement
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with urinary 5-

hydroxyindoleacetic acid (5-HIAA) measurements.

Frequently Asked Questions (FAQs)
Q1: What is urinary 5-HIAA, and why is it measured?

A1: Urinary 5-hydroxyindoleacetic acid (5-HIAA) is the main breakdown product of serotonin, a

hormone that plays a role in nerve impulse transmission, sleep, and mood.[1] Measuring 5-

HIAA in a 24-hour urine sample helps to determine the rate of serotonin production in the body.

[1] It is a key biochemical marker used in the diagnosis and monitoring of serotonin-producing

neuroendocrine tumors (NETs), particularly carcinoid tumors.[2][3]

Q2: What is the normal range for urinary 5-HIAA?

A2: The typical normal range for a 24-hour urinary 5-HIAA collection is 2 to 9 milligrams per 24

hours (mg/24h).[1][4] However, reference ranges can vary slightly between laboratories.[4] It's

also important to note that women generally have lower 5-HIAA levels than men.[1][5]

Q3: Why is a 24-hour urine collection necessary for 5-HIAA measurement?
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A3: A 24-hour urine collection is preferred because serotonin secretion from tumors can be

intermittent.[2] Collecting urine over a 24-hour period provides a more accurate reflection of the

body's total serotonin production and minimizes the risk of missing sporadic increases in

serotonin levels.[1]

Q4: Can a random or "spot" urine sample be used for 5-HIAA testing?

A4: While a 24-hour collection is the standard, a spot urine 5-HIAA-to-creatinine ratio can be a

strong correlate to the 24-hour test.[5] However, spot tests may not be as accurate because

some neuroendocrine tumors secrete serotonin intermittently, which could lead to a missed

diagnosis.[5]

Troubleshooting Guide
Issue 1: Elevated 5-HIAA Levels in the Absence of a
Carcinoid Tumor (False-Positive Results)
Possible Cause: Dietary Interferences

Many foods are rich in serotonin or its precursors and can lead to falsely elevated 5-HIAA

levels.[6] Patients should be advised to avoid these foods for at least 48 to 72 hours before and

during the 24-hour urine collection.[3][7]

Solution: Adhere to a strict dietary restriction protocol.

Table 1: Dietary Substances That May Increase Urinary 5-HIAA Levels

Food Group Specific Items

Fruits
Avocado, Bananas, Eggplant, Kiwi, Pineapple,

Plums, Tomatoes[2][4][5]

Nuts Walnuts, Pecans, Hickory nuts[5][8][9]

Other Chocolate, Coffee, Tea[2][5]

Possible Cause: Drug Interferences
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Several prescription and over-the-counter medications can interfere with 5-HIAA measurement,

leading to inaccurate results.[10]

Solution: Review the patient's current medications and discontinue any interfering drugs, if

medically permissible, for a recommended period before and during the test. Always consult

with the prescribing physician before stopping any medication.

Table 2: Drugs That May Increase Urinary 5-HIAA Levels

Drug Class/Name

Acetaminophen (Tylenol)[4][11]

Caffeine[5]

Cough suppressants (e.g., guaifenesin)[11]

Diazepam (Valium)[2]

Nicotine[5]

Phenobarbital[2]

Reserpine[5]

Possible Cause: Other Medical Conditions

Certain gastrointestinal disorders can also cause elevated 5-HIAA levels. These include celiac

disease, Whipple's disease, and cystic fibrosis.[12]

Solution: Investigate and rule out other potential underlying medical conditions that may affect

serotonin metabolism.

Issue 2: Normal or Low 5-HIAA Levels in a Patient with
Suspected Carcinoid Syndrome (False-Negative
Results)
Possible Cause: Drug Interferences
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Certain medications can lower urinary 5-HIAA levels, potentially masking the presence of a

serotonin-producing tumor.[4]

Solution: As with false-positive results, a thorough review of the patient's medications is crucial.

Table 3: Drugs That May Decrease Urinary 5-HIAA Levels

Drug Class/Name

Aspirin[2]

Ethanol (Alcohol)[2][13]

Imipramine[5]

Isoniazid[5]

Levodopa[4]

Monoamine Oxidase Inhibitors (MAOIs)[4][10]

Methyldopa[5]

Tricyclic antidepressants[4]

Possible Cause: Intermittent Tumor Secretion

Some carcinoid tumors do not secrete serotonin continuously.[2] A 24-hour collection might be

performed during a period of low secretion, resulting in a normal 5-HIAA level.

Solution: If clinical suspicion remains high, repeat the 24-hour urine collection, especially

during a symptomatic episode (e.g., flushing or diarrhea).[12]

Possible Cause: Impaired Kidney Function

Patients with chronic kidney disease or those on hemodialysis may have falsely low 24-hour

urinary 5-HIAA levels.[5]

Solution: For patients with renal impairment, consider alternative diagnostic markers such as

plasma 5-HIAA, as this is less affected by kidney function.[7]
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Experimental Protocols
Protocol for 24-Hour Urine 5-HIAA Collection

Patient Preparation: For 48-72 hours prior to and during the collection period, the patient

should avoid all foods and medications listed in Tables 1, 2, and 3, as advised by their

healthcare provider.[3][7]

Collection Commencement:

Begin the collection in the morning.

The patient should completely empty their bladder into the toilet and flush it. This first urine

is not collected.

Record the exact time and date; this is the start time of the 24-hour collection.[11][14]

Urine Collection:

Collect all subsequent urine for the next 24 hours in a clean container provided by the

laboratory.[4][11]

The collection container often contains an acid preservative. Do not empty this

preservative.[15][16]

Do not urinate directly into the large collection container to avoid splashing the

preservative. Use a smaller, clean collection "hat" or urinal, and then carefully pour the

urine into the main container.[11][16]

Storage: Keep the collection container refrigerated or in a cool, dark place throughout the 24-

hour collection period.[11][15]

Final Collection: Exactly 24 hours after the start time, the patient should empty their bladder

one last time and add this urine to the collection container.[14]

Transport: The labeled container should be transported to the laboratory as soon as possible

after the collection is complete.[3]
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Caption: 24-Hour Urinary 5-HIAA Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Content - Health Encyclopedia - University of Rochester Medical Center
[urmc.rochester.edu]

2. 5HIAA (5-Hydroxyindoleacetic acid) | Pathology Tests Explained
[pathologytestsexplained.org.au]

3. cinj.org [cinj.org]

4. 5-HIAA urine test: MedlinePlus Medical Encyclopedia [medlineplus.gov]

5. 5-Hydroxyindoleacetic Acid (5-HIAA): Reference Range, Interpretation, Collection and
Panels [emedicine.medscape.com]

6. researchgate.net [researchgate.net]

7. Urinary 5-Hydroxyindolacetic Acid Measurements in Patients with Neuroendocrine Tumor-
Related Carcinoid Syndrome: State of the Art - PMC [pmc.ncbi.nlm.nih.gov]

8. nbt.nhs.uk [nbt.nhs.uk]

9. labcorp.com [labcorp.com]

10. carcinoid.org [carcinoid.org]

11. mskcc.org [mskcc.org]

12. 5HIAA (5-hydroxyindole acetic acid) [gloshospitals.nhs.uk]

13. aci.health.nsw.gov.au [aci.health.nsw.gov.au]

14. neuroendocrine.org.au [neuroendocrine.org.au]

15. Urine collection: 5-HIAA | Sullivan Nicolaides Pathology [snp.com.au]

16. cavuhb.nhs.wales [cavuhb.nhs.wales]

To cite this document: BenchChem. [dietary and drug interferences in urinary 5-HIAA
measurement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075768#dietary-and-drug-interferences-in-urinary-5-
hiaa-measurement]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b075768?utm_src=pdf-custom-synthesis
https://www.urmc.rochester.edu/encyclopedia/content?contenttypeid=167&contentid=5_hiaa
https://www.urmc.rochester.edu/encyclopedia/content?contenttypeid=167&contentid=5_hiaa
https://pathologytestsexplained.org.au/ptests.php?q=5HIAA%20(5-Hydroxyindoleacetic%20acid)
https://pathologytestsexplained.org.au/ptests.php?q=5HIAA%20(5-Hydroxyindoleacetic%20acid)
https://cinj.org/sites/cinj/files/documents/5-HIAA-Urine-Test-2019.pdf
https://medlineplus.gov/ency/article/003612.htm
https://emedicine.medscape.com/article/2089202-overview
https://emedicine.medscape.com/article/2089202-overview
https://www.researchgate.net/publication/305417160_The_24-Hour_Urinary_5-HIAA_A_Simple_Test_With_a_Common_Pitfall
https://pmc.ncbi.nlm.nih.gov/articles/PMC10452849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10452849/
https://www.nbt.nhs.uk/sites/default/files/Preparing%20for%20the%205-HIAA%2024%20hour%20urine%20test.pdf
https://www.labcorp.com/tests/004069/5-hydroxyindoleacetic-acid-hiaa-quantitative-24-hour-urine
https://www.carcinoid.org/for-patients/diagnosis/diagnosis-and-follow-up-tests/preparing-for-the-24-hour-urine-5hiaa-test/
https://www.mskcc.org/cancer-care/patient-education/24-hour-urine-collection-5-hiaa-test
https://www.gloshospitals.nhs.uk/our-services/services-we-offer/pathology/tests-and-investigations/5-hiaa-5-hydroxyindole-acetic-acid/
https://aci.health.nsw.gov.au/projects/diet-specifications/adult/test-diets/5hiaa
https://neuroendocrine.org.au/wp-content/uploads/2022/06/5HIAA-urine-collection-instructions-for-patient.pdf
https://www.snp.com.au/patients/patient-resources/pre-test-information/urine-collection-5-hiaa/
https://cavuhb.nhs.wales/files/neuroendocrine-cancer/24-hour-5-hiaa-urine-collection-patient-instructions/
https://www.benchchem.com/product/b075768#dietary-and-drug-interferences-in-urinary-5-hiaa-measurement
https://www.benchchem.com/product/b075768#dietary-and-drug-interferences-in-urinary-5-hiaa-measurement
https://www.benchchem.com/product/b075768#dietary-and-drug-interferences-in-urinary-5-hiaa-measurement
https://www.benchchem.com/product/b075768#dietary-and-drug-interferences-in-urinary-5-hiaa-measurement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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